Cas no 18063-03-1 (2,6-Difluorobenzamide)

2,6-Difluorobenzamide Properties

Names and Identifiers

• 2,6-Difluorobenzamide
• 2.6-Difluorobenzamide
• 2,5-DIFLUORO-4-HYDROXYBENZALDEHYDE
• 2,6-Difluorbenzamid
• 2,6-difluoro-benzamid
• 2,6-difluorobenzoic acid amide
• 2,6-Difluorobenzoylamide
• SCHEMBL11008706
• MFCD00007972
• PS-8830
• CS-0017808
• AC-10721
• A25252
• Z104476138
• UNII-SJ2RN214MK
• EINECS 241-972-8
• CGA 149772
• AKOS000119514
• AM10801
• 18063-03-1
• W-107808
• 2,6-Difluorobenzamide, 97%
• SJ2RN214MK
• 2,6 difluorobenzamide
• SB67309
• Benzamide, 2,6-difluoro-; 2,6-Difluorobenzamide; Lufenuron Imp. A (EP)
• SCHEMBL203321
• InChI=1/C7H5F2NO/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H,(H2,10,11
• CK1202
• Benzamide, 2,6-difluoro-
• SY003317
• EN300-19935
• NS00004416
• FT-0610646
• 2, 6 difluorobenzamide
• LUFENURON FOR VETERINARY USE IMPURITY A [EP IMPURITY]
• EC 241-972-8
• DTXSID4073417
• 2,6-difluoro-benzamide
• Q15632832
• D1907
• 2,6-Difluorobenzamide,99.5%
• DB-023784
• STL183292
• +Expand

• MDL： MFCD00007972
• InChIKey： AVRQBXVUUXHRMY-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5F2NO/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H,(H2,10,11)
• SMILES： O=C(N)C1=C(F)C=CC=C1F
• BRN： 2047480

Computed Properties

• Exact Mass: 157.03400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 157.03392
• Heavy Atom Count: 11
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 43.1

Experimental Properties

• LogP: 1.76400
• PSA: 43.09000
• Refractive Index: 1,508
• Boiling Point: 51-52C/15Tor
• Melting Point: 144.0 to 147.0 deg-C
• Flash Point: 67.3℃
• Solubility: ethanol: soluble5%, clear to turbid, colorless to light yellow
• Color/Form: White powdery crystals
• Solubility: Insoluble in water
• Density: 1,199g/cm

2,6-Difluorobenzamide Security Information

• Symbol: GHS07
• RTECS：CV4355050
• WGK Germany：1
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R20; R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H332,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

2,6-Difluorobenzamide Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides